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Compound of Interest

Compound Name: Cysteine sulfinic acid

Cat. No.: B1346483 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The reversible oxidation of cysteine residues to sulfinic acid (Cys-SO₂H) is a critical post-

translational modification involved in cellular signaling and redox regulation. Accurate detection

and quantification of this modification are essential for understanding its role in health and

disease. This guide provides a comparative overview of two prominent chemical probes used

for the detection of cysteine sulfinic acid: NO-Bio and DiaAlk. While direct quantitative

detection limits are not extensively reported in the literature, this guide offers a qualitative

comparison of their performance based on available experimental data.

Data Presentation: A Comparative Overview
Due to the limited availability of standardized quantitative data on detection limits, this table

provides a qualitative and descriptive comparison of the NO-Bio and DiaAlk probes.
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Feature NO-Bio Probe DiaAlk Probe

Probe Type
C-nitroso-based biotinylated

probe

Electrophilic diazene-based

"clickable" probe

Reaction Mechanism
Forms a stable sulfonamide

adduct with sulfinic acid.

Reacts with sulfinic acid to

form a stable sulfonamide

adduct.

Reported Sensitivity

Enables detection of

sulfinylated proteins; showed

higher sensitivity than a

commercially available

antibody for hyperoxidized DJ-

1[1].

Reported to have superior

sensitivity compared to NO-

Bio, particularly for mass

spectrometry-based

proteomics.

Selectivity

Selective for sulfinic acid,

though a pre-blocking step for

free thiols is required to

prevent side reactions[1].

Highly chemoselective for

sulfinic acid, with minimal

cross-reactivity reported with

other nucleophilic residues[2].

Compatibility

Compatible with streptavidin

blotting for visualization[1].

Complex mass spectrometric

fragmentation patterns can

make it less suitable for site-

centric proteomics[2].

Highly compatible with mass

spectrometry for site-centric

and quantitative

chemoproteomic analysis[3][2].

Also available in a fluorescent

version (DiaFluo)[4][5].

Applications

Detection of global protein

sulfinylation in cell lysates and

tissue samples[1].

Global, site-specific

identification and quantification

of protein S-sulfinylation in

cells[2][6][7].

Signaling Pathways and Reaction Mechanisms
The detection of cysteine sulfinic acid by both NO-Bio and DiaAlk relies on specific chemical

reactions that form stable covalent adducts, enabling subsequent enrichment and analysis.

Cysteine Oxidation Pathway
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The formation of cysteine sulfinic acid is a key step in the oxidative modification of cysteine

residues.

Cysteine (Cys-SH) Cysteine Sulfenic Acid (Cys-SOH)
+ ROS

Cysteine Sulfinic Acid (Cys-SO₂H)
+ ROS

Cysteine Sulfonic Acid (Cys-SO₃H)
+ ROS

NO-Bio Reaction

DiaAlk Reaction

Protein-Cys-SO₂H

Stable Sulfonamide Adduct

NO-Bio Probe

Protein-Cys-SO₂H

Stable Sulfonamide Adduct

DiaAlk Probe
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Cell/Tissue Lysate Preparation

Blocking of Free Thiols (e.g., with NEM)

Labeling with Sulfinic Acid Probe (NO-Bio or DiaAlk)

Click Chemistry (for DiaAlk) with Azide-Biotin

DiaAlk Path

Enrichment of Labeled Proteins/Peptides (Streptavidin)

NO-Bio Path

Proteolytic Digestion (e.g., Trypsin)

Analysis (Western Blot or LC-MS/MS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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